1-(6-Methoxypyridin-3-YL)ethanamine
Overview
Description
1-(6-Methoxypyridin-3-YL)ethanamine is a chemical compound with the molecular formula C8H12N2O . It is also known by its CAS Number: 579515-25-6. The compound is used for research purposes and is not intended for human or veterinary use.
Synthesis Analysis
While specific synthesis methods for 1-(6-Methoxypyridin-3-YL)ethanamine were not found, a related compound, N-((1H-Pyrrol-2-yl)methylene)-6-methoxypyridin-3-amine, has been synthesized by condensing 6-methoxypyridine-3-amine with pyrrole-2-carbaldehyde .Molecular Structure Analysis
The molecular structure of 1-(6-Methoxypyridin-3-YL)ethanamine consists of a pyridine ring attached to an ethanamine group at the 3-position of the ring. The 6-position of the ring is substituted with a methoxy group .Scientific Research Applications
Catalytic Applications
A study by Nyamato et al. (2015) highlighted the synthesis of (imino)pyridine ligands with pendant arms, including derivatives of 1-(6-Methoxypyridin-3-yl)ethanamine, for the development of palladium(II) complexes as selective ethylene dimerization catalysts. These complexes demonstrated high catalytic activities in the presence of ethylene, showcasing the utility of 1-(6-Methoxypyridin-3-yl)ethanamine derivatives in catalysis (Nyamato, Ojwach, & Akerman, 2015).
Drug Development
In the realm of pharmacology, 1-(6-Methoxypyridin-3-yl)ethanamine derivatives have been explored for their therapeutic potential. For instance, Hutchinson et al. (2003) identified a potent and selective antagonist of the alpha(v)beta(3) receptor, derived from 1-(6-Methoxypyridin-3-yl)ethanamine, for the prevention and treatment of osteoporosis. This compound exhibited a significant in vitro profile and efficacy in in vivo models, highlighting its pharmaceutical application (Hutchinson et al., 2003).
Material Science
Another interesting application pertains to the development of novel materials. For example, Guillaneuf et al. (2010) discussed the use of an alkoxyamine derived from 1-(6-Methoxypyridin-3-yl)ethanamine as a photoiniferter for nitroxide-mediated photopolymerization. This approach allows for the controlled synthesis of polymers, demonstrating the material science applications of derivatives of 1-(6-Methoxypyridin-3-yl)ethanamine (Guillaneuf, Bertin, Gigmes, Versace, Lalevée, & Fouassier, 2010).
Safety and Hazards
Mechanism of Action
Target of Action
The primary targets of 1-(6-Methoxypyridin-3-YL)ethanamine are currently unknown
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 1-(6-Methoxypyridin-3-YL)ethanamine . Factors such as temperature, pH, and the presence of other molecules could affect how the compound interacts with its targets and how stable it is in the body.
properties
IUPAC Name |
1-(6-methoxypyridin-3-yl)ethanamine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12N2O/c1-6(9)7-3-4-8(11-2)10-5-7/h3-6H,9H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QZCQDZMQHCBXQU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CN=C(C=C1)OC)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
152.19 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(6-Methoxypyridin-3-YL)ethanamine | |
CAS RN |
579515-25-6 |
Source
|
| Record name | 1-(6-methoxypyridin-3-yl)ethan-1-amine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[(2-methoxyphenyl)methyl]-4-thiophen-2-yloxane-4-carboxamide](/img/structure/B2709968.png)
![ethyl (2Z)-4-chloro-2-[(4-methylphenyl)hydrazono]-3-oxobutanoate](/img/structure/B2709976.png)
![4-[(4-chlorophenyl)sulfanyl]-N,N-dimethyl-3-nitrobenzenecarboxamide](/img/structure/B2709977.png)
![N-benzyl-3-{3-oxo-5-[({[2-(4-sulfamoylphenyl)ethyl]carbamoyl}methyl)sulfanyl]-2H,3H-imidazo[1,2-c]quinazolin-2-yl}propanamide](/img/structure/B2709979.png)
![3-([1,2,4]Triazolo[3,4-b][1,3,4]thiadiazol-6-yl)aniline](/img/structure/B2709983.png)
![2-(Benzofuro[3,2-d]pyrimidin-4-ylthio)-1-morpholinoethanone](/img/structure/B2709984.png)
![N-[1,3-benzodioxol-5-yl-[(3-methoxybenzoyl)amino]methyl]-3-methoxybenzamide](/img/structure/B2709987.png)
![3-(1-(thiophen-2-ylsulfonyl)piperidin-4-yl)pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione](/img/structure/B2709989.png)
![1-((1R,5S)-3-(1H-imidazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl)-2-(2,4-difluorophenyl)ethan-1-one](/img/structure/B2709990.png)